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Compound of Interest

Compound Name: Chromium carbonate

Cat. No.: B3342692

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of chromium carbonate, with a focus on chromium(lll) carbonate. It includes a
summary of quantitative data, detailed experimental protocols for characterization, and
visualizations of relevant chemical processes and biological pathways to support research and
development activities.

Introduction

Chromium carbonate, particularly chromium(lll) carbonate (Cr2(COs)3), is an inorganic
compound of interest in various industrial and research applications. It serves as a precursor
for the synthesis of other chromium salts and finds use in catalysis and pigment production.[1]
[2][3] For professionals in drug development and life sciences, its significance lies in being a
source of trivalent chromium (Cr(ll1)), a trace element implicated in glucose and lipid
metabolism.[4] Understanding the fundamental properties of this compound is crucial for its
effective application and for exploring its potential in therapeutic contexts.

Physical Properties of Chromium(lll) Carbonate

Chromium(lll) carbonate is most commonly available as a hydrated, amorphous powder.[1][5]
Due to its tendency to decompose upon heating, properties like melting and boiling points are
generally not reported.[6]
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Table 1: Physical Properties of Chromium(lll) Carbonate

Property Value Source(s)

Blue-green or grayish-blue
Appearance [1][5]
amorphous powder/mass.

Molecular Formula Cr2(C0Os3)s [71[8]

Molecular Weight 284.0189 g/mol [718]

- Insoluble in water. - Soluble
- in mineral acids. - Slightly
Solubility _ . [1](5][°]
soluble in water containing

carbon dioxide.

Density Data not available. [6]
Melting Point Not applicable (decomposes). [6]
Boiling Point Not applicable. [6]

Chemical Properties and Reactivity

Chromium(lll) carbonate exhibits chemical behaviors characteristic of both a carbonate salt and
a trivalent chromium compound.

Table 2: Chemical Properties of Chromium(lll) Carbonate
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Property Description Source(s)
Upon heating, it decomposes
into solid chromium(lll) oxide
(Cr203) and carbon dioxide
- (CO2) gas. The decomposition
Thermal Decomposition [1][20]

emits toxic chromium fumes.
The specific decomposition
temperature range is best
determined by TGA.

Acid Reactivity

Reacts with dilute acids,
leading to the effervescence of
carbon dioxide gas and the
formation of the corresponding

chromium(lll) salt and water.

Aqueous Behavior

In aqueous solutions,
chromium(lll) carbonate is
unstable and tends to
precipitate as chromium(lIl)
hydroxide, Cr(OH)s.

[71011]

Stability

The material is stable under
normal ambient and
anticipated storage and

handling conditions.

Experimental Protocols

Synthesis of Chromium(lll) Carbonate

A common method for producing chromium(lll) carbonate with controlled properties involves

the reaction of an aqueous carbonate solution with an aqueous solution containing trivalent

chromium.[13][14]

Methodology:
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Reagent Preparation: Prepare an aqueous solution of a carbonate (e.g., sodium carbonate)
and an aqueous solution of a trivalent chromium salt (e.g., chromium chloride).

Reaction Setup: Use a reaction vessel containing an aqueous medium, equipped with a
stirrer. Maintain the temperature of the reaction liquid between 0°C and 50°C.[13]

Simultaneous Addition: Simultaneously and continuously add the carbonate solution and the
trivalent chromium solution to the reaction vessel while stirring.

pH Control: Maintain the pH of the reaction mixture between 6 and 10. A pH range of 7 to 8
is often preferred.[13]

Precipitation: The chromium(lll) carbonate will precipitate as fine particles.
Filtration and Washing: Filter the resulting precipitate from the solution.

Drying: Dry the collected solid to obtain chromium(lll) carbonate powder.
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Synthesis workflow for chromium(lll) carbonate.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and decomposition profile of chromium
carbonate.

Methodology:
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o Sample Preparation: Place a small, precisely weighed amount of the chromium carbonate
sample (e.g., 5-10 mg) into a TGA crucible (typically alumina or platinum).

 Instrument Setup: Place the crucible onto the TGA balance.

o Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g.,
20-50 mL/min) to prevent oxidative side reactions.

e Heating Program: Heat the sample from ambient temperature to a final temperature (e.g.,
1000°C) at a constant heating rate (e.g., 10°C/min).[15]

o Data Acquisition: Continuously record the sample mass as a function of temperature.

e Analysis: Analyze the resulting TGA curve (mass vs. temperature). A significant weight loss
step will indicate the decomposition of chromium carbonate to chromium(lll) oxide and
carbon dioxide. The temperature range of this step defines the decomposition temperature.
The residual mass should correspond to the stoichiometric mass of Cr20s.

X-ray Diffraction (XRD)

XRD is employed to characterize the crystal structure of the material. For chromium
carbonate, it is often used to confirm its amorphous or poorly crystalline nature.

Methodology:

o Sample Preparation: Finely grind the chromium carbonate sample into a homogeneous
powder. Pack the powder into a sample holder, ensuring a flat, smooth surface.

e Instrument Setup: Mount the sample holder in the X-ray diffractometer.
« X-ray Source: Use a monochromatic X-ray source, typically Cu Ka radiation (A = 1.5406 A).

e Scan Parameters: Scan the sample over a range of 206 angles (e.g., 10° to 80°) with a
defined step size and dwell time.

o Data Acquisition: The detector measures the intensity of the diffracted X-rays at each 26
angle.
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e Analysis: Plot the intensity versus the 20 angle. A crystalline material will produce sharp,
well-defined Bragg peaks. An amorphous or poorly crystalline material like chromium
carbonate is expected to produce a diffractogram with broad, diffuse humps rather than
sharp peaks.[5]

Relevance in Biological Systems and Drug
Development

Trivalent chromium, the form present in chromium(lll) carbonate, is recognized for its role in
metabolic processes. While chromium carbonate itself is not used directly as a therapeutic, it
can be a source for Cr(lll) in the synthesis of biologically active complexes.[6] The biological
activity of Cr(Ill) is often associated with a low-molecular-weight chromium-binding substance
(LMWC), also known as chromodulin.[4] This substance is believed to potentiate the action of
insulin.

Proposed Mechanism of Action: In the absence of insulin, LMWCr exists in its inactive apo-form
within the cell. When insulin binds to its receptor on the cell surface, it triggers the movement of
chromium from the blood into the cell, where it binds to apo-LMW(Cr. The active LMWCr-
chromium complex then binds to the insulin receptor, amplifying its kinase activity and
promoting downstream signaling pathways that lead to glucose uptake.[4]
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Proposed role of Cr(lll) and LMWCsr in insulin signaling.

This pathway highlights the potential for Cr(lll)-containing compounds in modulating glucose
metabolism, making the study of chromium sources like chromium carbonate relevant to

research in diabetes and metabolic disorders.[4]

Conclusion

Chromium(lll) carbonate is a simple inorganic compound with distinct physical and chemical
characteristics. Its amorphous nature, insolubility in water, and thermal decomposition to
chromium(lll) oxide are key properties. Standard analytical techniques such as TGA and XRD
are essential for its characterization. For researchers in drug development, the compound's
role as a source of trivalent chromium provides a link to the broader study of chromium's
biological functions, particularly in insulin signaling and glucose homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3342692?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3342692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

